![molecular formula C9H9BrO B041926 1-Bromo-3-phenyl-2-propanone CAS No. 20772-12-7](/img/structure/B41926.png)
1-Bromo-3-phenyl-2-propanone
Overview
Description
1-Bromo-3-phenyl-2-propanone, also known as this compound, is a useful research compound. Its molecular formula is C9H9BrO and its molecular weight is 213.07 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Drug Discovery and Synthesis :
- A study by Colella et al. (2018) presents a new synthetic protocol for preparing 1,3-dibromo-1,1-difluoro-2-propanone, a useful synthon for drug discovery, leading to 4-bromodifluoromethyl thiazoles (Colella et al., 2018).
- Chen et al. (2006) identified 2-phenylthio-3-bromopropene as a valuable synthon used as an annulating agent for cycloheptanone and for conversion to useful compounds (Chen et al., 2006).
- A study by Zeng Zhi-ming (2003) described the synthesis of 1-(4-Aminophenyl)-2-diethylamino-1-propanone hydrochloride, a new water-soluble photoinitiator with potential applications in organic synthesis and photocatalysis (Zeng Zhi-ming, 2003).
Catalysis and Reaction Optimization :
- Research by Toukoniitty et al. (2000) found that small amounts of oxygen can improve reaction rates and enantiomeric excesses in the enantioselective hydrogenation of 1-phenyl-1,2-propanedione (Toukoniitty et al., 2000).
- Choi et al. (2010) demonstrated that the yeast reductase YOL151W could efficiently generate (S)-3-chloro-1-phenyl-1-propanol with high enantioselectivity, a promising tool for synthesizing antidepressant drugs (Choi et al., 2010).
Metabolic Studies and Chemical Properties :
- Coutts et al. (1976) examined the in vitro metabolism of 1-phenyl-2-propanone oxime in rat liver homogenates, identifying several metabolites including 2-nitro-1-phenylpropane and benzyl alcohol (Coutts et al., 1976).
- Li et al. (2010) found that ultrasound irradiation efficiently promotes the synthesis of 3-aryl-3-hydroxy-2-(1H-indol-3-yl)-1-phenyl-1-propanone under mild conditions (Li et al., 2010).
Mechanism of Action
Mode of Action
It is known that brominated compounds can participate in various chemical reactions, such as etherification . In these reactions, the bromine atom can act as a leaving group, allowing the compound to interact with its targets .
Biochemical Pathways
Brominated compounds are known to participate in various biochemical reactions . The compound’s bromine atom can be replaced by nucleophiles in substitution reactions, potentially affecting various biochemical pathways .
Pharmacokinetics
The compound’s physical properties, such as its boiling point of 237-238 °c and density of 1.31 g/mL at 25 °C , may influence its pharmacokinetic behavior.
Result of Action
The compound’s potential to participate in various chemical reactions suggests that it could have diverse effects at the molecular and cellular levels .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-Bromo-3-phenyl-2-propanone. For example, the compound’s reactivity may be influenced by the pH and temperature of its environment .
Safety and Hazards
Properties
IUPAC Name |
1-bromo-3-phenylpropan-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO/c10-7-9(11)6-8-4-2-1-3-5-8/h1-5H,6-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIFGSVFCDAILNK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10466890 | |
Record name | 1-bromo-3-phenyl-2-propanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10466890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20772-12-7 | |
Record name | 1-Bromo-3-phenyl-2-propanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20772-12-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-bromo-3-phenyl-2-propanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10466890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-bromo-3-phenylpropan-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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